Cas no 941883-66-5 (3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide
• CAS No: 941883-66-5
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 5499604
• Update Time: 2025-06-08

3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[2-(4-methylsulfonylphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H16N2O5S/c1-26(23,24)12-8-6-11(7-9-12)10-15(21)20-16-13-4-2-3-5-14(13)25-17(16)18(19)22/h2-9H,10H2,1H3,(H2,19,22)(H,20,21)
• InChI Key： PHBNFXIJVYESJH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=C(S(C)(=O)=O)C=C2)=O)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 941883-66-5 and Product Name: 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide

The compound with the CAS number 941883-66-5 and the product name 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide features a benzofuran core, which is a well-known scaffold in medicinal chemistry. Benzofuran derivatives have been extensively studied for their biological activity, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the acetamido group and the 4-methanesulfonylphenyl moiety further enhances the pharmacological potential of this compound by introducing additional functional sites that can interact with biological targets.

Recent research in the field of drug discovery has highlighted the importance of molecular diversity in identifying novel therapeutic agents. The compound 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide exemplifies this principle by combining several pharmacophoric elements into a single molecule. This structural design allows for multiple points of interaction with biological receptors, which can lead to enhanced efficacy and reduced side effects compared to traditional monopharmacophoric compounds.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The benzofuran core provides a stable framework, while the acetamido and 4-methanesulfonylphenyl groups introduce functionalities that can be tailored for specific biological activities. For instance, the methanesulfonyl group is known to enhance binding affinity and metabolic stability, making it an attractive feature for drug candidates.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structure of 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide suggests that it may have the ability to interfere with key PPIs involved in various diseases. PPIs are notoriously difficult to target with traditional small molecules due to their large binding surfaces and lack of clear binding pockets. However, molecules like this one may offer a novel approach by leveraging their multifaceted structural features to disrupt these interactions.

The synthesis of 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide presents an interesting challenge for organic chemists. The construction of the benzofuran core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the acetamido and 4-methanesulfonylphenyl groups demands careful selection of synthetic routes to avoid unwanted side reactions. Despite these challenges, recent advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency.

Evaluation of the pharmacological properties of 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide is currently underway in several research laboratories. Initial studies have shown promising results in terms of bioactivity against various targets, including enzymes and receptors relevant to human health. These preliminary findings warrant further investigation into its potential as a therapeutic agent. Additionally, computational studies using molecular modeling techniques are being employed to predict how this molecule might interact with biological targets at the atomic level.

The development of new drugs is often a lengthy and expensive process, but compounds like 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide offer hope for accelerating this process through innovative approaches. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design, researchers can more rapidly identify promising candidates for further development. The unique structure of this compound makes it an attractive starting point for such efforts.

In conclusion, the compound with CAS number 941883-66-5 and product name 3-2-(4-methanesulfonylphenyl)acetamido-1-benzofuran-2-carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for further investigation in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.